6-chloro-5-methyl-N-(4-(trifluoromethoxy)phenyl)pyrimidin-4-amine

• Molecular Formula: C12H9ClF3N3O
• Molecular Weight: 303.67 g/mol
• IUPAC Name: 6-chloro-5-methyl-N-[4-(trifluoromethoxy)phenyl]pyrimidin-4-amine
• InChI: InChI=1S/C12H9ClF3N3O/c1-7-10(13)17-6-18-11(7)19-8-2-4-9(5-3-8)20-12(14,15)16/h2-6H,1H3,(H,17,18,19)
• InChI Key: PPRRNVMKPAMCSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1Cl)NC2=CC=C(C=C2)OC(F)(F)F

Description

6-chloro-5-methyl-N-(4-(trifluoromethoxy)phenyl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C12H9ClF3N3O and its molecular weight is 303.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,6-Dichloro-5-methylpyrimidine (534.6 mg, 3.3 mmol) and 4-trifluoromethoxy aniline (661 mg, 3.6 mmol) were dissolved in EtOH and DIEA (625 uL, 3.6 mmol) was added and the mixture was refluxed for 4 h. It was then cooled, concentrated and work-up with ethyl acetate. The organic layer was separated and dried (Na2SO4). Concentrated and purified by silica-gel column chromatography (Ethyl acetate/hexane). 800 mg (84% Yield), MS m/z 304.14 (M+1).